Cas no 106202-39-5 (Agn-pc-00nml0)

Agn-pc-00nml0 structure
Agn-pc-00nml0 structure
Product Name:Agn-pc-00nml0
CAS No:106202-39-5
MF:C13H13NO2
MW:215.247823476791
CID:1174236
PubChem ID:13699255
Update Time:2025-04-20

Agn-pc-00nml0 Chemical and Physical Properties

Names and Identifiers

    • AGN-PC-00NML0
    • QC-1099
    • methyl 5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylate
    • 4H-PYRROLO[3,2,1-IJ]QUINOLINE-1-CARBOXYLIC ACID,5,6-DIHYDRO-,METHYL ESTER
    • Methyl 5,6-dihydro-4H-pyrrolo-[3,2,1-ij]quinoline-1-carboxylate
    • Methyl 2,3-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-6-carboxylate
    • 5,6-Dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylic acid methyl ester
    • METHYL 1-AZATRICYCLO[6.3.1.0?,(1)(2)]DODECA-2,4,6,8(12)-TETRAENE-3-CARBOXYLATE
    • AC-25012
    • AKOS025401732
    • DTXSID90547030
    • 106202-39-5
    • methyl5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1-carboxylate
    • methyl 1-azatricyclo[6.3.1.04,12]dodeca-2,4,6,8(12)-tetraene-3-carboxylate
    • Agn-pc-00nml0
    • MDL: MFCD09908071
    • Inchi: 1S/C13H13NO2/c1-16-13(15)11-8-14-7-3-5-9-4-2-6-10(11)12(9)14/h2,4,6,8H,3,5,7H2,1H3
    • InChI Key: UHXYXGAGZRDGPY-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN2CCCC3C=CC=C1C2=3)=O

Computed Properties

  • Exact Mass: 215.09500
  • Monoisotopic Mass: 215.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.26
  • Melting Point: 30-40 ºC
  • Boiling Point: 388.3±22.0 °C at 760 mmHg
  • Flash Point: 118.2±39.1 °C
  • PSA: 31.23000
  • LogP: 2.37410

Agn-pc-00nml0 Security Information

Agn-pc-00nml0 Pricemore >>

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